Cas no 6746-94-7 (Cyclopropylacetylene)

• Product Name: Cyclopropylacetylene
• CAS No: 6746-94-7
• MF: C₅H₆
• MW: 66.1011414527893
• MDL: MFCD02181090
• CID: 46974
• PubChem ID: 24884177
• Update Time: 2025-04-18

Cyclopropylacetylene Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl Acetylene
• ETHYNYLCYCLOPROPANE
• Cyclopropane,ethynyl-
• Cyclopropylacethylene
• Cylopropylethylnen
• CYCLOPROPYLACETYLENE (CPA)
• Cylopropyl acetylene
• 1-cyclopropylacetylene
• CPAC
• Cyclopropane,ethynyl
• CYCLOPROPYL ACETHLENE
• Cyclopropyl acetylen
• cyclopropylethyne
• ethylnyl-cyclopropane
• Cyclopropylacetylene
• ethynyl cyclopropane
• cyclopropane, ethynyl-
• NPTDXPDGUHAFKC-UHFFFAOYSA-N
• Ethynylcyclopropane, 98%
• cyclopropyacetylene
• ethynylcyclo-propane
• ethynyl-cyclopropane
• cyclopropyl-acetylene
• Ethynylcyclopropane #
• KSC491I8F
• C5H6
• Cyclopropylacetylene, Neat, 97%
• BCP22444
• RW
• MFCD02181090
• A835763
• InChI=1/C5H6/c1-2-5-3-4-5/h1,5H,3-4H
• Q-200911
• cyclopropyl ethyne
• C1984
• 6746-94-7
• FT-0636251
• F15427
• NS00022652
• Q13506985
• AM20100625
• DTXSID80217795
• EN300-64405
• AKOS007930096
• Cyclopropylethyne; Ethyne, cyclopropyl-; Ethynylcyclopropane
• EC 425-430-1
• DB-265056
• 336800-75-0
• ETHYNYL-CYCLOPROPAN
• Ethynylcyclopropane; Cyclopropylethyne;
• DB-055034

• MDL： MFCD02181090
• Inchi： 1S/C5H6/c1-2-5-3-4-5/h1,5H,3-4H2
• InChI Key： NPTDXPDGUHAFKC-UHFFFAOYSA-N
• SMILES： C1(C#C)CC1

Computed Properties

• Exact Mass: 66.04700
• Monoisotopic Mass: 66.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Transparent colorless to yellowish liquid
• Density: 0.781 g/mL at 25 °C
• Melting Point: 294 °C (decomp)
• Boiling Point: 51 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Refractive Index: n20/D 1.429
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 0.00000
• LogP: 1.02960

Cyclopropylacetylene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H318,H412
• Warning Statement： P210,P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：2
• Hazard Category Code： 4-11-38-41-52/53
• Safety Instruction： S26-S36/37-S62-S37/39-S16
• Hazardous Material Identification：
• Risk Phrases：R11; R36/37/38
• Safety Term：S16;S26;S37/39
• HazardClass：3
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

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